copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one is a complex organic compound that features a copper ion coordinated with an organic ligand
Preparation Methods
The synthesis of copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one typically involves the reaction of copper(I) salts with the organic ligand 1-[4-(dimethylamino)phenyl]but-3-yn-1-one. The reaction conditions often include the use of solvents such as acetonitrile or dichloromethane, and the process is usually carried out under an inert atmosphere to prevent oxidation of the copper(I) ion. Industrial production methods may involve similar synthetic routes but on a larger scale, with additional purification steps to ensure the quality and purity of the final product .
Chemical Reactions Analysis
Copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one undergoes various types of chemical reactions, including:
Oxidation: The copper(I) ion can be oxidized to copper(II) under certain conditions, which may alter the properties of the compound.
Reduction: The compound can also undergo reduction reactions, particularly in the presence of reducing agents.
Substitution: The organic ligand can participate in substitution reactions, where functional groups on the ligand are replaced by other groups. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions.
Scientific Research Applications
Copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one has several scientific research applications:
Chemistry: It is used as a catalyst in organic synthesis, particularly in click chemistry reactions such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC).
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its use in drug development, particularly for targeting specific biological pathways.
Mechanism of Action
The mechanism by which copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one exerts its effects involves the interaction of the copper ion with various molecular targets. In catalytic applications, the copper ion facilitates the formation of reactive intermediates that drive the chemical reactions. In biological systems, the compound may interact with cellular components, leading to the disruption of specific pathways and exerting its antimicrobial or anticancer effects .
Comparison with Similar Compounds
Copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one can be compared with other copper complexes and organic ligands:
Copper(II) complexes: These compounds have different oxidation states and may exhibit different reactivity and stability.
Properties
CAS No. |
62500-27-0 |
---|---|
Molecular Formula |
C12H12CuNO |
Molecular Weight |
249.78 g/mol |
IUPAC Name |
copper(1+);1-[4-(dimethylamino)phenyl]but-3-yn-1-one |
InChI |
InChI=1S/C12H12NO.Cu/c1-4-5-12(14)10-6-8-11(9-7-10)13(2)3;/h6-9H,5H2,2-3H3;/q-1;+1 |
InChI Key |
WDWYKJCTCURBIB-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)CC#[C-].[Cu+] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.